![molecular formula C12H16O2 B2799748 Methyl 3-methyl-2-phenylbutanoate CAS No. 72615-27-1](/img/structure/B2799748.png)
Methyl 3-methyl-2-phenylbutanoate
Overview
Description
Methyl 3-methyl-2-phenylbutanoate, also known as methyl 2-phenyl-3-methylbutanoate, is an organic compound with the chemical formula C11H14O2. It belongs to the class of esters and is the methyl ester of 3-methyl-2-phenylbutanoic acid. This compound has a fruity odor, reminiscent of apples or pineapples .
Synthesis Analysis
The synthesis of this compound involves the reaction between 3-methyl-2-phenylbutanoic acid (or its precursor) and methanol (CH3OH) in the presence of an acid catalyst. The esterification process results in the formation of the desired compound. Detailed synthetic routes and conditions can be found in relevant literature .Molecular Structure Analysis
The molecular structure of this compound consists of a phenyl group (C6H5) attached to the carbon chain of a 3-methylbutyl group (CH3CH(CH3)CH2COO). The compound is a colorless liquid with a boiling point of approximately 147-149°C and a density of 0.864 g/mL .Chemical Reactions Analysis
This compound can undergo various chemical reactions typical of esters. These include hydrolysis (to form the corresponding acid and methanol), transesterification (with other alcohols), and reduction (to produce the corresponding alcohol). Specific reaction conditions and mechanisms would depend on the desired transformation .Scientific Research Applications
Homogeneous Hydrogenation
A study by Abley and Mcquillin (1971) investigated the homogeneous hydrogenation of methyl trans- or cis-3-phenylbut-2-enoate at a rhodium complex with optically active amides. This process yielded methyl 3-phenylbutanoate, demonstrating significant optical activity dependent on the amide ligand in the complex, highlighting a potential application in asymmetric synthesis and optical isomer production Abley & Mcquillin, 1971.
Impurity Profiling in Synthetic Processes
In 2022, Langone et al. conducted a study focusing on the impurity profiling of methamphetamine synthesized from methyl α-acetylphenylacetate (MAPA). They identified several methyl ester equivalents of impurities, such as methyl 2-phenylbut-2-enoate and methyl 2-phenyl-3-hydroxybutanoate. This research is crucial for forensic and pharmaceutical applications, especially in identifying specific impurities related to synthetic routes Langone et al., 2022.
Polymerization Processes
Soga et al. (1980) explored the effect of (s)-(+)-ethyl-2-phenylbutanoate on the polymerization of propylene and 3-methyl-1-pentene. Their study demonstrated a significant increase in the isotacticity of polypropylene and highlighted the complex interactions between additives and polymerization processes Soga et al., 1980.
Synthesis and Biological Activity Screening
Yancheva et al. (2015) synthesized novel N-(α-bromoacyl)-α-amino esters containing the Valyl moiety, including compounds similar to Methyl 3-methyl-2-phenylbutanoate. These compounds were screened for cytotoxicity, anti-inflammatory, and antibacterial activity. This research contributes to understanding the potential pharmacological applications of such compounds Yancheva et al., 2015.
Quantum Computational and Spectroscopic Studies
Raajaraman et al. (2019) conducted a comprehensive study involving quantum computational and spectroscopic analyses of 2-phenylbutanoic acid and its derivatives. This research provides insights into the molecular structure, vibrational frequencies, and potential applications in designing novel compounds with specific properties Raajaraman et al., 2019.
Mechanism of Action
Although the exact mechanism of action for methyl 3-methyl-2-phenylbutanoate is not fully understood, it acts as a norepinephrine and dopamine reuptake inhibitor (NDRI). By blocking the reuptake transporters for these neurotransmitters, it increases their presence in the extraneuronal space, thereby prolonging their action. The compound is used in the treatment of Attention-Deficit/Hyperactivity Disorder (ADHD) and narcolepsy .
Physical and Chemical Properties Analysis
Properties
IUPAC Name |
methyl 3-methyl-2-phenylbutanoate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16O2/c1-9(2)11(12(13)14-3)10-7-5-4-6-8-10/h4-9,11H,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RHOGKBHFZYAOSG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(C1=CC=CC=C1)C(=O)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70874336 | |
Record name | BENZENEACETIC ACID, ?-(1-METHYLETHYL)-, METHYL E | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70874336 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
192.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
72615-27-1 | |
Record name | BENZENEACETIC ACID, ?-(1-METHYLETHYL)-, METHYL E | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70874336 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | methyl 3-methyl-2-phenylbutanoate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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